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Introduction
Triisopropyl borate, with the chemical formula C₉H₂₁BO₃, is a versatile organoboron

compound widely utilized in organic synthesis.[1][2] It serves as a key reagent and intermediate

in a variety of chemical transformations, most notably in the formation of boronic acids and their

derivatives for Suzuki-Miyaura cross-coupling reactions.[3][4] Its utility also extends to its role

as a Lewis acid catalyst in esterification and condensation reactions.[5] This guide provides a

comprehensive overview of the fundamental chemical, physical, and spectroscopic properties

of triisopropyl borate, along with detailed experimental protocols for its synthesis, purification,

and common applications.

Chemical and Physical Properties
Triisopropyl borate is a colorless liquid with an alcohol-like odor.[1] It is less dense than water

and insoluble in it, but it is miscible with common organic solvents such as ether, ethanol,

isopropanol, and benzene.[2][3] This compound is known to be moisture-sensitive and can

decompose upon exposure to moist air or water.[2][6]

Table 1: Physical and Chemical Properties of Triisopropyl Borate
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Property Value Reference(s)

Molecular Formula C₉H₂₁BO₃ [7]

Molecular Weight 188.07 g/mol [7]

Appearance Clear, colorless liquid [3]

Melting Point -59 °C [6]

Boiling Point 139-141 °C (lit.) [3][6]

Density 0.815 g/mL at 25 °C (lit.) [3][6]

Refractive Index (n²⁰/D) 1.376 (lit.) [3][6]

Flash Point 17 °C (62.6 °F) - closed cup [8]

Vapor Pressure 8.6 mmHg [1]

Spectroscopic Properties
The structural identity and purity of triisopropyl borate are routinely confirmed using a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of triisopropyl borate is characterized by two main

signals corresponding to the methine and methyl protons of the isopropyl groups.

¹³C NMR: The carbon NMR spectrum shows two distinct resonances for the methine and

methyl carbons of the isopropyl groups.

¹¹B NMR: As a borate ester, triisopropyl borate exhibits a characteristic chemical shift in the

¹¹B NMR spectrum. The chemical shift for tricoordinate boranes with oxygen-containing

substituents is typically found at higher fields compared to their alkylborane counterparts due to

the π-donating character of the oxygen atoms.[9]

Table 2: NMR Spectroscopic Data for Triisopropyl Borate
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Nucleus
Chemical Shift
(δ) [ppm]

Multiplicity Assignment Reference(s)

¹H NMR (90

MHz, CDCl₃)
4.33 septet -CH- [10]

1.124 doublet -CH₃ [10]

¹³C NMR (CDCl₃) 64.82 - -CH- [10]

24.43 - -CH₃ [10]

¹¹B NMR ~18 singlet B [5][9]

Infrared (IR) Spectroscopy
The IR spectrum of triisopropyl borate displays characteristic absorption bands

corresponding to the various vibrational modes of its functional groups. The most prominent

peaks are associated with the C-H and B-O bonds.

Table 3: Key IR Absorption Bands for Triisopropyl Borate

Wavenumber (cm⁻¹) Intensity Assignment

2850-3000 Strong C-H stretching (alkane)

1300-1400 Strong B-O stretching

1100-1200 Strong C-O stretching

~1465 Medium C-H bending (methyl)

~1375 Medium C-H bending (isopropyl)

Mass Spectrometry (MS)
Electron ionization mass spectrometry of triisopropyl borate results in fragmentation patterns

that can be used for its identification. The fragmentation of borate esters is influenced by the

stability of the resulting cations and neutral radicals.[11][12] Common fragmentation pathways

involve the loss of alkyl and alkoxy groups.
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Reactivity and Applications
Triisopropyl borate is a versatile reagent in organic synthesis, primarily utilized for the

preparation of boronic acids and their esters, which are crucial intermediates in Suzuki-Miyaura

cross-coupling reactions.[3][4] It also functions as a Lewis acid catalyst in various

transformations.[5]

Synthesis of Boronic Acids
A common application of triisopropyl borate is its reaction with organolithium or Grignard

reagents to form boronate esters, which are then hydrolyzed to the corresponding boronic

acids.
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Boronic Acid Synthesis

Aryl Halide (Ar-X)

Aryllithium (Ar-Li)

 Halogen-Lithium
Exchange

n-BuLi

Aryl Boronate Ester

 Nucleophilic
Attack

Triisopropyl Borate

Aryl Boronic Acid (Ar-B(OH)₂)

 Hydrolysis

H₃O⁺
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Pd(0)L₂

Oxidative
Addition R¹-X

R¹-Pd(II)L₂-X

Transmetalation

R¹-Pd(II)L₂-R²

[R²B(OR)₃]⁻

Base (e.g., OH⁻) R²B(OR)₂

Reductive
Elimination

R¹-R²
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Synthesis and Purification Workflow

Boric Acid + Isopropanol
+ Toluene

Azeotropic Reflux
(Dean-Stark)

Crude Triisopropyl Borate

Fractional Distillation

Pure Triisopropyl Borate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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